Cas no 19836-23-8 (Phenyl-(5-phenyl-1,3,4-oxadiazol-2-yl)methanone)

• Product Name: Phenyl-(5-phenyl-1,3,4-oxadiazol-2-yl)methanone
• CAS No: 19836-23-8
• MF: C₁₅H₁₀N₂O₂
• MW: 250.252103328705
• CID: 2660068
• PubChem ID: 2305040
• Update Time: 2025-04-21

Phenyl-(5-phenyl-1,3,4-oxadiazol-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-5-benzoyl-1,3,4-oxadiazole
• Phenyl(5-phenyl-1,3,4-oxadiazol-2-yl) ketone
• phenyl-(5-phenyl-1,3,4-oxadiazol-2-yl)methanone
• AKOS001801186
• Q63392170
• 19836-23-8
• HMS1396L13
• Enamine_000959
• Z56783723
• CCG-130178
• Phenyl(5-phenyl-1,3,4-oxadiazol-2-yl)methanone
• DTXSID401347532
• Phenyl-(5-phenyl-1,3,4-oxadiazol-2-yl)methanone

• Inchi： 1S/C15H10N2O2/c18-13(11-7-3-1-4-8-11)15-17-16-14(19-15)12-9-5-2-6-10-12/h1-10H
• InChI Key： BQDNZODZBRVPBU-UHFFFAOYSA-N
• SMILES： O1C(C(C2C=CC=CC=2)=O)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.074227566Da
• Monoisotopic Mass: 250.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 56Ų